Cas no 2639428-01-4 (2-{(benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic acid
• CAS No: 2639428-01-4
• MF: C₁₅H₁₃ClN₂O₄
• MW: 320.727722883224
• CID: 5641367
• PubChem ID: 165896370
• Update Time: 2025-11-03

2-{(benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639428-01-4
• EN300-28228865
• 2-{[(benzyloxy)carbonyl]amino}-6-chloro-4-methylpyridine-3-carboxylic acid
• 2-{(benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic acid

• Inchi： 1S/C15H13ClN2O4/c1-9-7-11(16)17-13(12(9)14(19)20)18-15(21)22-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,19,20)(H,17,18,21)
• InChI Key： WLUTWMOLORFSHC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(=O)O)C(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.0563846g/mol
• Monoisotopic Mass: 320.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic acid

Compound CAS No. 2639428-01-4: 2-{(Benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic Acid

The compound with CAS No. 2639428-01-4, named 2-{(benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic acid, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with a chlorine atom, a methyl group, and a carboxylic acid moiety. The presence of the benzyloxy carbonyl amino group further enhances its functional versatility, making it a valuable building block for various chemical reactions and drug development processes.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. Researchers have demonstrated that the benzyloxy carbonyl amino group can act as a protective group during peptide synthesis, ensuring stability and precision in the formation of complex peptide structures. Additionally, the chloro and methyl substituents on the pyridine ring contribute to the compound's electronic properties, making it suitable for applications in both organic synthesis and medicinal chemistry.

One of the most notable advancements involving this compound is its role in the development of novel antibiotics. By leveraging its unique structural features, scientists have successfully synthesized derivatives that exhibit potent antibacterial activity against multidrug-resistant pathogens. These findings underscore the importance of 2-{(benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic acid as a key intermediate in drug discovery pipelines.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product, making it more accessible for large-scale production. Furthermore, recent innovations in green chemistry have enabled the development of environmentally friendly synthesis routes for this compound, aligning with global sustainability goals.

The application of 2-{(benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic acid extends beyond pharmaceuticals into materials science. Its ability to form stable metal complexes has been explored for use in catalysis and sensor technology. For instance, researchers have reported its utility as a ligand in homogeneous catalysis, facilitating efficient transformations in organic synthesis.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to thoroughly characterize this compound. These analyses have provided critical insights into its molecular structure and reactivity, further solidifying its role as a cornerstone in chemical research.

In conclusion, CAS No. 2639428-01-4, or 2-{(benzyloxy)carbonylamino}-6-chloro-4-methylpyridine-3-carboxylic acid, stands as a testament to the ingenuity and progress in modern organic chemistry. Its diverse applications and promising research outcomes position it as an essential compound for future scientific endeavors.